(1S,2S)-2-(methylamino)cyclopentan-1-ol

• IUPAC Name: (1S,2S)-2-(methylamino)cyclopentan-1-ol
• InChI: InChI=1S/C6H13NO/c1-7-5-3-2-4-6(5)8/h5-8H,2-4H2,1H3/t5-,6-/m0/s1
• InChI Key: YAEYCYRQJINORB-WDSKDSINSA-N
• Canonical SMILES: CNC1CCCC1O
• Isomeric SMILES: CN[C@H]1CCC[C@@H]1O
• Molecular Formula: C6H13NO
• Molecular Weight: 115.17 g/mol
• CAS No.: 934415-73-3

Description

(1S,2S)-2-(methylamino)cyclopentan-1-ol is a useful research compound. Its molecular formula is C6H13NO and its molecular weight is 115.17. The purity is usually 95%.
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Scientific Research Applications

Cyclopentanone Derivatives in Fine Chemicals and Solvents

Cyclopentanone is an essential fine chemical intermediate, significantly utilized in the production of fragrances such as methyl dihydrojasmonate. It also finds applications as a solvent in the electronics industry. The versatility of cyclopentanone derivatives stems from their reactivity, facilitating various industrial production processes and technological applications in China, demonstrating the practical and feasible industrial processes involving cyclopentanone and its derivatives (Sinopec Shanghai, 2011).

Jasmonic Acid Derivatives in Medicinal Chemistry

Jasmonic acid (JA) and its derivatives, including methyl jasmonate (MJ), are cyclopentanone compounds with significant biological activities. These compounds, primarily found in plants, have garnered interest for their potential in medicinal chemistry, including as drugs and prodrugs. The comprehensive review of JA and its derivatives showcases their synthesis, usage, biological activities, and potential in developing new therapeutics (A. Ghasemi Pirbalouti, S. Sajjadi, K. Parang, 2014).

Fragrance Ingredients Safety Assessment

The safety of cyclopentanone and cyclopentenone group, used as fragrance ingredients, was critically evaluated, underscoring the low order of acute toxicity and the minimal evidence of skin irritation at current levels of use. This comprehensive assessment supports the safe use of these compounds in fragrances, highlighting their low risk of sensitization and other safety concerns at reported use levels (D. Belsito, D. Bickers, M. Bruze, et al., 2012).

Ethylene-Action Inhibitors in Postharvest Quality

1-Methylcyclopropene (1-MCP), an ethylene-action inhibitor, has been widely studied for its effects on the postharvest quality of various fruits, highlighting its potential in extending storage life and maintaining quality. This body of research emphasizes the broad applicability of such compounds in agricultural and food sciences, offering insights into the mechanisms of action and potential benefits for postharvest management (Li Li, A. Lichter, D. Chalupowicz, et al., 2016).